Cas no 608512-86-3 (Fmoc-L-glutamic acid g-9-fluorenylmethyl ester)

• Product Name: Fmoc-L-glutamic acid g-9-fluorenylmethyl ester
• CAS No: 608512-86-3
• MF: C₃₄H₂₉NO₆
• MW: 547.59716963768
• MDL: MFCD01631978
• CID: 4654401
• Update Time: 2025-06-12

Fmoc-L-glutamic acid g-9-fluorenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Fmoc-L-glutamic acid g-9-fluorenylmethyl ester
• (S)-5-((9H-Fluoren-9-yl)methoxy)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-oxopentanoic acid
• (2S)-5-(9H-fluoren-9-ylmethoxy)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-oxopentanoic acid
• Fmoc-glu(ofm)-OH
• Fmoc-L-glutamic acid 5-(9-fluorenylmethyl) ester
• E70583
• (2S)-5-[(9H-fluoren-9-yl)methoxy]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid

• MDL： MFCD01631978
• Inchi： 1S/C34H29NO6/c36-32(40-19-29-25-13-5-1-9-21(25)22-10-2-6-14-26(22)29)18-17-31(33(37)38)35-34(39)41-20-30-27-15-7-3-11-23(27)24-12-4-8-16-28(24)30/h1-16,29-31H,17-20H2,(H,35,39)(H,37,38)/t31-/m0/s1
• InChI Key： VIHCOXHFLJLQJT-HKBQPEDESA-N
• SMILES： O(C(CC[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 894
• XLogP3: 6
• Topological Polar Surface Area: 102

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Fmoc-L-glutamic acid g-9-fluorenylmethyl ester

Comprehensive Overview of Fmoc-L-glutamic acid γ-9-fluorenylmethyl ester (CAS No. 608512-86-3)

Fmoc-L-glutamic acid γ-9-fluorenylmethyl ester (CAS No. 608512-86-3) is a highly specialized derivative of glutamic acid, widely utilized in peptide synthesis and pharmaceutical research. This compound features a 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is critical for solid-phase peptide synthesis (SPPS). The γ-ester modification ensures selective protection of the side-chain carboxyl group, making it indispensable for constructing complex peptides with precision. Researchers and manufacturers prioritize this reagent due to its stability, high purity, and compatibility with automated synthesis platforms.

The growing demand for peptide-based therapeutics has propelled interest in Fmoc-L-glutamic acid γ-9-fluorenylmethyl ester. With the rise of personalized medicine and bioconjugation technologies, this compound plays a pivotal role in developing targeted drug delivery systems. Recent studies highlight its application in antibody-drug conjugates (ADCs) and prodrug formulations, addressing challenges like solubility and bioavailability. Its compatibility with green chemistry principles also aligns with the industry’s shift toward sustainable synthesis methods.

One of the most searched questions about CAS No. 608512-86-3 revolves around its storage conditions and handling protocols. To maintain integrity, the compound should be stored at -20°C in a dry, inert atmosphere. Users often inquire about alternative protecting groups or cost-effective synthesis routes, reflecting the need for optimization in large-scale production. Additionally, its NMR and HPLC characterization data are frequently requested to ensure batch consistency, a critical factor for regulatory compliance in drug development.

Innovations in peptide chemistry have further expanded the utility of Fmoc-L-glutamic acid γ-9-fluorenylmethyl ester. For instance, its incorporation into macrocyclic peptides and multifunctional linkers has opened avenues for oncology and immunology research. The compound’s versatility also extends to material science, where it aids in designing peptide-based hydrogels for tissue engineering. Such interdisciplinary applications underscore its relevance in cutting-edge scientific endeavors.

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In summary, Fmoc-L-glutamic acid γ-9-fluorenylmethyl ester (CAS No. 608512-86-3) remains a cornerstone in modern peptide science. Its adaptability to emerging technologies and alignment with industry demands ensure its continued prominence. Whether for academic research or industrial-scale production, understanding its properties and applications is essential for advancing biopharmaceutical innovation.